Cas no 923030-95-9 (Spiro[1,3-benzodioxole-2,4'-piperidine], 1'-methyl-5-nitro-)

• Product Name: Spiro[1,3-benzodioxole-2,4'-piperidine], 1'-methyl-5-nitro-
• CAS No: 923030-95-9
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 738496
• PubChem ID: 71445973
• Update Time: 2025-04-19

Spiro[1,3-benzodioxole-2,4'-piperidine], 1'-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-benzodioxole-2,4'-piperidine], 1'-methyl-5-nitro-
• 1'-methyl-5-nitrospiro[1,3-benzodioxole-2,4'-piperidine]
• DTXSID40854483
• 923030-95-9

• Inchi： 1S/C12H14N2O4/c1-13-6-4-12(5-7-13)17-10-3-2-9(14(15)16)8-11(10)18-12/h2-3,8H,4-7H2,1H3
• InChI Key： ALQKUABFCZHXCK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OC21CCN(C)CC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.5Ų